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Compound of Interest

Compound Name: Cholesteryl Petroselinate

Cat. No.: B15601930 Get Quote

Disclaimer: The following application notes and protocols are a representative guide based on

established principles of cholesterol-based lipid nanoparticles for gene delivery. Specific

experimental data for Cholesteryl Petroselinate in this application is limited in the public

domain. Therefore, the provided data tables and certain protocol specifics are illustrative and

should be optimized for specific research applications.

Introduction
Cholesteryl petroselinate is a cholesterol ester containing petroselinic acid, a

monounsaturated omega-12 fatty acid. Its unique structural properties, combining the rigid

cholesterol backbone with a flexible and biocompatible fatty acid chain, make it a promising

candidate for the formulation of lipid-based nanoparticles for targeted gene delivery. This

document provides an overview of its potential applications, key characteristics, and detailed

protocols for its use in research settings.

Cholesterol and its derivatives are integral components of non-viral gene delivery systems,

contributing to the stability, fusogenicity, and biocompatibility of liposomal and lipid nanoparticle

formulations.[1][2][3] The incorporation of cholesterol derivatives can influence the efficiency of

cellular uptake and endosomal escape, critical steps for successful gene transfection.[4]

Cationic lipids, often formulated with cholesterol, are widely used to complex with negatively

charged nucleic acids to form lipoplexes suitable for gene delivery.[5][6][7]
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Cholesteryl petroselinate's structure may offer several advantages in gene delivery

formulations:

Enhanced Stability: The cholesterol moiety can increase the rigidity and stability of the lipid

bilayer, reducing the leakage of encapsulated genetic material.[2]

Improved Biocompatibility: Petroselinic acid is a naturally occurring fatty acid, which may

lead to lower cytotoxicity compared to synthetic lipid components.

Modulated Fluidity: The cis-isomer of the petroselinic acid chain could influence the fluidity of

the lipid membrane, potentially enhancing fusion with endosomal membranes and facilitating

the release of the genetic payload into the cytoplasm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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